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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560 Get Quote

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan, a class of flavonoids, isolated from

Dragon's blood resin, a traditional medicinal substance obtained from various plant species,

notably from the Dracaena and Daemonorops genera. This technical guide provides a

comprehensive literature review of its chemical properties, isolation, and synthesis, alongside

an analysis of the biological activities of structurally related compounds, offering insights for

researchers, scientists, and drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of (2S)-5-Methoxyflavan-7-ol is presented

in the table below.

Property Value Source

Molecular Formula C₁₆H₁₆O₃ [1]

Molecular Weight 256.30 g/mol [1]

CAS Number 35290-20-1 [1]

Appearance Colorless sticky oil [2]

Optical Rotation
[α]D²⁰ = -6.35 (c = 1.94,

CHCl₃)
[2]

Solubility Soluble in DMSO
Inferred from commercial

supplier data
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Isolation and Synthesis
Natural Product Isolation
The primary source of (2S)-5-Methoxyflavan-7-ol is Dragon's blood resin. The seminal work

by Cardillo and colleagues in 1971 first reported its isolation and structure elucidation.[3] While

the detailed experimental protocol from the original publication is not readily available in public

domains, a general procedure for the isolation of flavans from Dracaena draco resin involves

extraction with an organic solvent followed by chromatographic separation.[4][5]

A general workflow for the isolation of flavanoids from Dragon's blood resin is as follows:

Dragon's Blood Resin Solvent Extraction
(e.g., Acetone) Filtration Concentration Crude Extract Column Chromatography

(Silica Gel) Fraction Collection Further Purification
(e.g., PTLC) (2S)-5-Methoxyflavan-7-ol

Click to download full resolution via product page

Figure 1: General workflow for flavan isolation from resin.

The acetonic extract of the resin is typically subjected to column chromatography on silica gel,

eluting with a gradient of solvents such as dichloromethane and methanol.[4] Fractions

containing the target compound are then further purified using techniques like preparative thin-

layer chromatography (PTLC) to yield the pure (2S)-5-Methoxyflavan-7-ol.[4]

Chemical Synthesis
A biomimetic synthesis of 5-Methoxyflavan-7-ol has been described in a doctoral thesis.[2] The

synthesis involves the purification of the final product by flash column chromatography (FCC)

using a mixture of hexanes and ethyl acetate as the eluent.[2] The analytical data of the

synthetic product was reported to be identical to the racemic compound, and the enantiomeric

excess of the synthesized (2S)-5-Methoxyflavan-7-ol was determined by HPLC.[2]

Biological Activity and Therapeutic Potential
To date, there is a notable absence of specific quantitative data in the public domain regarding

the biological activities of (2S)-5-Methoxyflavan-7-ol. However, the bioactivities of structurally

similar methoxyflavones and flavanones provide valuable insights into its potential therapeutic

applications.
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Potential Anticancer Activity
Numerous studies have demonstrated the cytotoxic effects of methoxyflavonoids against

various cancer cell lines.[6][7] For instance, (2S)-4'-Hydroxy-7-methoxyflavan, a closely related

compound, has shown a significant cytotoxic effect on human leukemic Molt 4 cells.[8] Another

study on 2(S)-5,2',5'-trihydroxy-7,8-dimethoxyflavanone and its analogues reported potent

cytotoxicity against L1210, K562, and A549 cancer cell lines.[1] The structure-activity

relationship of methoxyflavones suggests that the presence and position of methoxy and

hydroxy groups on the flavan backbone are crucial for their anticancer activity.[6][7]

Potential Anti-inflammatory Activity
Flavonoids are well-known for their anti-inflammatory properties.[9] Studies on 5,7-

dimethoxyflavone have shown that it possesses anti-inflammatory effects comparable to aspirin

in a rat paw edema model and can inhibit prostaglandin biosynthesis.[9] Another compound,

5,6,7-trimethoxyflavone, has been found to suppress the production of pro-inflammatory

mediators in macrophages and protect mice from lethal endotoxin shock.[10] These findings

suggest that (2S)-5-Methoxyflavan-7-ol may also exhibit anti-inflammatory activity.

Potential Antioxidant Activity
The antioxidant potential of flavonoids is a widely recognized characteristic. The 1,1-diphenyl-

2-picrylhydrazyl (DPPH) radical scavenging assay is a common method to evaluate this

activity.[11] While no specific DPPH assay results have been reported for (2S)-5-
Methoxyflavan-7-ol, studies on other flavonoids, such as those from Cleistocalyx operculatus,

have demonstrated their potent antioxidant and radical scavenging capabilities.[12]

Signaling Pathways of Related Compounds
While the specific signaling pathways modulated by (2S)-5-Methoxyflavan-7-ol have not been

elucidated, research on other methoxyflavones provides potential targets for investigation. For

example, 5,6,7-trimethoxyflavone has been shown to down-regulate the expression of pro-

inflammatory genes by interfering with the activation of NF-κB, AP-1, and STAT1/3.[10]

A hypothetical signaling pathway for the anti-inflammatory action of a methoxyflavone is

depicted below.
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Figure 2: Hypothetical anti-inflammatory signaling pathway.
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Future Directions
The existing literature on (2S)-5-Methoxyflavan-7-ol is limited, presenting a clear opportunity

for further research. Key areas for future investigation include:

Quantitative Biological Evaluation: Comprehensive screening of (2S)-5-Methoxyflavan-7-ol
for its anticancer, anti-inflammatory, and antioxidant activities using a panel of in vitro assays

to determine IC₅₀ and EC₅₀ values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by this compound to understand its mode of action.

Enantioselective Synthesis: Development of a robust and scalable enantioselective

synthesis method to produce sufficient quantities of the pure (2S)-enantiomer for preclinical

and clinical studies.

In Vivo Efficacy and Safety: Evaluation of the therapeutic efficacy and safety profile of

(2S)-5-Methoxyflavan-7-ol in relevant animal models of cancer and inflammatory diseases.

In conclusion, while (2S)-5-Methoxyflavan-7-ol is a known natural product, its full therapeutic

potential remains largely unexplored. The promising biological activities of structurally related

methoxyflavonoids warrant a more in-depth investigation into this compound as a potential lead

for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antitumor activity of 2(S)-5,2',5'-trihydroxy-7,8-dimethoxyflavanone and its analogues -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/18975181/
https://pubmed.ncbi.nlm.nih.gov/18975181/
https://edoc.ub.uni-muenchen.de/24450/1/Schmid_Matthias.pdf
https://www.researchgate.net/publication/275663121_Diarylheptanoids_of_Curcuma_comosa_with_Inhibitory_Effects_on_Nitric_Oxide_Production_in_Macrophage_RAW_2647_Cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Phytochemical and anti-staphylococcal biofilm assessment of Dracaena draco L. Spp.
draco resin - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. medchemexpress.com [medchemexpress.com]

9. Anti-inflammatory activity of 5,7-dimethoxyflavone - PubMed [pubmed.ncbi.nlm.nih.gov]

10. 5,6,7-trimethoxyflavone suppresses pro-inflammatory mediators in lipopolysaccharide-
induced RAW 264.7 macrophages and protects mice from lethal endotoxin shock - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Antioxidant and anticancer activity of 3'-formyl-4', 6'-dihydroxy-2'-methoxy-5'-
methylchalcone and (2S)-8-formyl-5-hydroxy-7-methoxy-6-methylflavanone - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(2S)-5-Methoxyflavan-7-ol: A Technical Review for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397560#literature-review-of-2s-5-methoxyflavan-7-
ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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